Cas no 453589-96-3 (3-Chloro-N-(3-cyano-5-phenylfuran-2-yl)benzamide)

• Product Name: 3-Chloro-N-(3-cyano-5-phenylfuran-2-yl)benzamide
• CAS No: 453589-96-3
• MF: C₁₈H₁₁ClN₂O₂
• MW: 322.745143175125
• CID: 5014157
• Update Time: 2023-08-25

3-Chloro-N-(3-cyano-5-phenylfuran-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(3-cyano-5-phenylfuran-2-yl)benzamide
• Oprea1_476455
• ST50324055
• (3-chlorophenyl)-N-(3-cyano-5-phenyl(2-furyl))carboxamide
• 3-Chloro-N-(3-cyano-5-phenylfuran-2-yl)benzamide

• Inchi： 1S/C18H11ClN2O2/c19-15-8-4-7-13(9-15)17(22)21-18-14(11-20)10-16(23-18)12-5-2-1-3-6-12/h1-10H,(H,21,22)
• InChI Key： RLBSMTFJQBVMBG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NC1=C(C#N)C=C(C2C=CC=CC=2)O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 469
• XLogP3: 4.7
• Topological Polar Surface Area: 66